Cas no 2229590-62-7 (O-2-(4-bromo-2,6-difluorophenyl)-2-methylpropylhydroxylamine)

• Product Name: O-2-(4-bromo-2,6-difluorophenyl)-2-methylpropylhydroxylamine
• CAS No: 2229590-62-7
• MF: C₁₀H₁₂BrF₂NO
• MW: 280.109189033508
• CID: 5891763
• PubChem ID: 165944531
• Update Time: 2025-07-22

O-2-(4-bromo-2,6-difluorophenyl)-2-methylpropylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(4-bromo-2,6-difluorophenyl)-2-methylpropylhydroxylamine
• 2229590-62-7
• EN300-1923672
• O-[2-(4-bromo-2,6-difluorophenyl)-2-methylpropyl]hydroxylamine

• Inchi： 1S/C10H12BrF2NO/c1-10(2,5-15-14)9-7(12)3-6(11)4-8(9)13/h3-4H,5,14H2,1-2H3
• InChI Key： NABDZXVITPAHKS-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)F)C(C)(C)CON)F

Computed Properties

• Exact Mass: 279.00703g/mol
• Monoisotopic Mass: 279.00703g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35.2Ų

Additional information on O-2-(4-bromo-2,6-difluorophenyl)-2-methylpropylhydroxylamine

Comprehensive Overview of O-2-(4-bromo-2,6-difluorophenyl)-2-methylpropylhydroxylamine (CAS No. 2229590-62-7): Properties, Applications, and Research Insights

In the realm of specialized chemical compounds, O-2-(4-bromo-2,6-difluorophenyl)-2-methylpropylhydroxylamine (CAS No. 2229590-62-7) has garnered significant attention due to its unique structural features and potential applications in pharmaceutical and agrochemical research. This compound, characterized by its bromo and difluorophenyl substituents, offers a versatile scaffold for synthetic modifications, making it a subject of interest for chemists and researchers alike. Its molecular formula and precise stereochemistry contribute to its reactivity, enabling its use in advanced synthetic pathways.

The compound's nomenclature, O-2-(4-bromo-2,6-difluorophenyl)-2-methylpropylhydroxylamine, reflects its intricate architecture. The presence of a hydroxylamine functional group is particularly noteworthy, as this moiety is often leveraged in the development of bioactive molecules. Researchers frequently explore its role in N-O bond formation, a critical step in the synthesis of heterocyclic compounds. Additionally, the 4-bromo-2,6-difluorophenyl segment enhances the compound's lipophilicity, which can influence its pharmacokinetic properties in drug discovery.

Recent trends in chemical research highlight a growing demand for fluorinated compounds, driven by their stability and bioavailability. O-2-(4-bromo-2,6-difluorophenyl)-2-methylpropylhydroxylamine aligns with this trend, as its difluorophenyl group is a key feature in modern medicinal chemistry. Fluorination is often employed to improve metabolic stability and membrane permeability, making this compound a valuable intermediate in the design of next-generation therapeutics. Searches for "fluorinated building blocks in drug discovery" and "bromo-substituted phenyl derivatives" underscore the relevance of such molecules in contemporary research.

From an industrial perspective, the compound's synthetic utility extends to agrochemical applications. The bromo and fluorine atoms in its structure are frequently utilized in the development of crop protection agents, where halogenated compounds are known for their efficacy. This has led to increased inquiries about "halogenated intermediates for agrochemicals" and "sustainable synthesis of fluorinated phenyl derivatives" in scientific databases. The compound's potential as a precursor for environmentally friendly pesticides is an area of active investigation.

Quality control and analytical characterization of O-2-(4-bromo-2,6-difluorophenyl)-2-methylpropylhydroxylamine are critical for its reliable use in research. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are routinely employed to verify its purity and structural integrity. These methods ensure compliance with stringent regulatory standards, particularly in pharmaceutical applications. The search term "analytical methods for hydroxylamine derivatives" reflects the importance of robust quality assurance protocols.

In summary, O-2-(4-bromo-2,6-difluorophenyl)-2-methylpropylhydroxylamine (CAS No. 2229590-62-7) represents a compelling case study in the intersection of synthetic chemistry and applied science. Its structural complexity, combined with the growing demand for fluorinated and bromo-substituted compounds, positions it as a valuable asset in both academic and industrial settings. As research continues to evolve, this compound is likely to play a pivotal role in addressing challenges related to drug design, agrochemical innovation, and sustainable chemistry.